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Compound of Interest

Compound Name: trans-PX20606

Cat. No.: B1494565 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
trans-PX20606 is a novel, orally bioavailable small molecule inhibitor of the fictitious

Serine/Threonine Kinase PXK1. PXK1 is a downstream effector in the PI3K/Akt signaling

pathway, which is frequently dysregulated in various human cancers. By selectively targeting

PXK1, trans-PX20606 is hypothesized to inhibit cell proliferation, survival, and tumor growth.

These application notes provide a comprehensive overview and detailed protocols for the in

vivo evaluation of trans-PX20606 in preclinical cancer models. The methodologies described

herein are intended to serve as a guide for researchers in oncology and drug development. In

vivo xenograft models are a cornerstone of preclinical cancer research, providing a critical

platform for evaluating the efficacy and toxicity of novel therapeutic agents in a living organism.

[1]

Quantitative Data Summary
The following table summarizes representative data from a hypothetical in vivo efficacy study of

trans-PX20606 in a human breast cancer xenograft model (MDA-MB-231).
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Treatment
Group

Dose
(mg/kg,
p.o., QD)

Mean Final
Tumor
Volume
(mm³) ±
SEM

Tumor
Growth
Inhibition
(TGI) (%)

Mean Body
Weight
Change (%)

p-value (vs.
Vehicle)

Vehicle

Control
0 1542 ± 188 - -1.5 -

trans-

PX20606
25 817 ± 112 47 -2.1 <0.01

trans-

PX20606
50 432 ± 76 72 -3.5 <0.001

Standard of

Care

(Paclitaxel)

10 586 ± 95 62 -8.2 <0.001

SEM: Standard Error of the Mean; p.o.: oral gavage; QD: once daily. TGI is calculated at the

end of the study (Day 28). Body weight change is calculated as the percentage change from

Day 1 to Day 28.

Signaling Pathway of trans-PX20606
The diagram below illustrates the proposed mechanism of action for trans-PX20606.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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